2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone
• InChI: InChI=1S/C11H9ClFNO/c1-6-11(10(15)5-12)8-4-7(13)2-3-9(8)14-6/h2-4,14H,5H2,1H3
• InChI Key: PEVAKAZWPQUQQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)C(=O)CCl
• Molecular Formula: C11H9ClFNO
• Molecular Weight: 225.64 g/mol
• CAS No.: 843638-28-8

Description

2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C11H9ClFNO and its molecular weight is 225.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

• Synthesis in Antifungal Agents : The synthesis of Voriconazole, a broad-spectrum triazole antifungal agent, involves a related compound, indicating the significance of such chemicals in the development of antifungal medications (Butters et al., 2001).

• Antibacterial and Antifungal Activity : Novel 1H-Indole derivatives, including compounds related to 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone, have been synthesized and shown to possess significant antibacterial and antifungal activities (2020).

Catalytic and Biological Activities

• Catalytic Activity in Synthesis : Nickel ferrite nanoparticles have been utilized in the synthesis of derivatives involving a similar compound, suggesting its relevance in facilitating chemical reactions (Rao et al., 2019).

• Potential as Anticonvulsant Agents : Research on indole derivatives, including those related to this compound, indicates potential anticonvulsant properties, which could be significant in the development of new medications (Ahuja & Siddiqui, 2014).

Anti-Inflammatory Properties

• Evaluation as Anti-Inflammatory Agents : Studies have synthesized derivatives of 1H-indole, showing promising results as anti-inflammatory agents, which demonstrates the therapeutic potential of these compounds (Rehman, Saini, & Kumar, 2022).

• Synthesis of Derivatives with Anti-Inflammatory Activity : Research involving the synthesis of derivatives, including 2-chlorophenyl compounds, has shown significant anti-inflammatory activity, emphasizing the medical relevance of such compounds (Karande & Rathi, 2017).

Miscellaneous Applications

• Synthesis in Corrosion Inhibition : A derivative, 1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethanone, was synthesized and found to be an effective corrosion inhibitor for mild steel, showcasing the compound's utility in industrial applications (Jawad et al., 2020).

• Antimicrobial Activity : Several studies have synthesized derivatives related to this compound, demonstrating significant antimicrobial activity, indicating the potential for use in developing new antimicrobial agents (Kumar et al., 2019).